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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical whitepaper provides a comprehensive overview of
Amino(imino)methanesulfonic acid (CAS Number: 1184-90-3), a versatile reagent with
significant applications in synthetic chemistry. The document details its chemical identity,
physicochemical properties, and provides a thorough experimental protocol for its synthesis.
Furthermore, it explores its chemical reactivity, particularly its role as a guanidinylating agent,
and presents available kinetic data. While its direct involvement in biological signaling
pathways is not documented in current literature, its utility in the synthesis of guanidine-
containing compounds, which are prevalent in many bioactive molecules, underscores its
importance in medicinal chemistry and drug development.

Chemical Identity and Properties

Amino(imino)methanesulfonic acid, a structurally unique compound, is recognized by
several synonyms, most notably Formamidinesulfonic acid and Thiourea trioxide. Its formal
IUPAC name is amino(imino)methanesulfonic acid[1].

Table 1: Chemical Identifiers and Physicochemical Properties
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Property Value Reference(s)
CAS Number 1184-90-3 [1112]
amino(imino)methanesulfonic
IUPAC Name ) [1]
acid
Molecular Formula CHaN20s3S [1112][3]
Molecular Weight 124.12 g/mol [11121[3]
Melting Point 132-134 °C (decomposition) [4]
Appearance White solid [3114]
Very slightly soluble in DMSO,
Solubility slightly soluble in Methanol [3114]
(when heated)
pKa (Predicted) 7.74+£0.40 [4][5]
Density (Predicted) 1.846 g/cm3 [4]

Note: Some physical properties are predicted values from computational models.

Synthesis of Amino(imino)methanesulfonic Acid

The synthesis of amino(imino)methanesulfonic acid is well-documented and is typically

achieved through the oxidation of thiourea dioxide (aminoiminomethanesulfinic acid)[3][6].

Experimental Protocol: Oxidation of Thiourea Dioxide

This protocol is adapted from the method developed by Mosher et al.[3].

Materials:

e Thiourea dioxide (aminoiminomethanesulfinic acid)

» Peracetic acid (32% solution)

¢ Glacial acetic acid
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e Anhydrous ethanol
Procedure:

 In a suitable reaction vessel, dissolve 0.633 g (5.85 mmol) of thiourea dioxide in 3.0 mL of
glacial acetic acid.

e Cool the solution to 0 °C using an ice bath.

e Slowly add 1.56 mL of a 32% peracetic acid solution dropwise to the cooled solution while

stirring.

» After the addition is complete, allow the reaction mixture to warm to room temperature and
continue stirring for 16 hours.

o Upon completion of the reaction, a precipitate will have formed. Collect the precipitate by
filtration.

o Wash the collected solid with five 5 mL portions of anhydrous ethanol.
» Dry the product to yield amino(imino)methanesulfonic acid as a white crystalline solid.
Expected Yield: Approximately 596 mg (82%)[3].

Figure 1: Synthesis Workflow of Amino(imino)methanesulfonic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [An In-depth Technical Guide to
Amino(imino)methanesulfonic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b133324#amino-imino-methanesulfonic-acid-cas-
number-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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